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Compound of Interest

Compound Name: 3'-O-Methylorobol

Cat. No.: B600622

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical structure of 3'-O-Methylorobol, a
naturally occurring isoflavone. The information is presented to be a valuable resource for
researchers and professionals engaged in the fields of natural product chemistry,
pharmacology, and drug development.

Chemical Identity and Structure

3'-O-Methylorobol is classified as a hydroxyisoflavone.[1] Its chemical structure is derived
from orobol by the methylation of the hydroxyl group at the 3' position.[1] This compound has
been identified and isolated from various plant sources, including Crotalaria lachnophora,
Flemingia macrophylla, and Dalbergia siss00.[1]

The structural details and chemical identifiers of 3'-O-Methylorobol are summarized in the
table below for clarity and ease of reference.
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Identifier Value

5,7-dihydroxy-3-(4-hydroxy-3-

IUPAC Name

methoxyphenyl)chromen-4-one[1][2]
Molecular Formula C16H1206[1][2]
Molecular Weight 300.26 g/mol [1][2]

COC1=C(C=CC(=C1)C2=COC3=CC(=CC(=C3
C2=0)0)0)O[1][2]

Canonical SMILES

INChl=1S/C16H1206/c1-21-13-4-8(2-3-
InChl 11(13)18)10-7-22-14-6-9(17)5-
12(19)15(14)16(10)20/h2-7,17-19H,1H3[1][2]

InChiKey ZMFBGWWGXBNJAC-UHFFFAOY SA-N[1][2]
CAS Number 36190-95-1[1][3]

ChEBI ID CHEBI:70032[1]

PubChem CID 5319744[1]

Logical Relationship of Chemical Identifiers

The various chemical identifiers are computationally derived from the 2D structure of the
molecule. The relationship between these identifiers is crucial for accurate database searching
and cross-referencing in research. The following diagram illustrates this logical flow.
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2D Structure of
3'-O-Methylorobol

Nomenclature Serialization
Algorithm Algorithm

IUPAC Name: SMILES:
5,7-dihydroxy-3-(4-hydroxy-3-methoxyphenyl)chromen-4-one COC1=C(C=CC(=C1)C2=COC3=CC(=CC(=C3C2=0)0)0)0

Conversion
Algorithm

v

InChl:
InChl=1S/C16H1206/c1-21-13-4-8(2-3-11(13)18)10-7-22-14-6-9(17)5-12(19)15(14)16(10)20/h2-7,17-19H,1H

InChlKey:
ZMFBGWWGXBNJAC-UHFFFAOYSA-N

Click to download full resolution via product page

Logical flow from 2D structure to chemical identifiers.

Biological Activities of Interest

Preliminary studies have indicated that 3'-O-Methylorobol exhibits biological activity. It has
been reported to show moderate antioxidant properties in the 2,2-diphenyl-1-picrylhydrazyl
(DPPH) free radical scavenging assay.[4][5] Furthermore, there is evidence to suggest its
potential in promoting osteoblast differentiation.[5] These findings highlight 3'-O-Methylorobol
as a compound of interest for further investigation in antioxidant and bone health research.

As this is a guide focused on the chemical structure, detailed experimental protocols and
signaling pathways are not extensively covered. Further literature searches would be required

to elaborate on the biological aspects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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